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Compound of Interest

Compound Name: Salviol

Cat. No.: B1254137

Get Quote

Disclaimer: Specific safety data sheets (SDS) and detailed disposal procedures for Salviol are

not readily available in public resources. Salviol is a naturally occurring meroterpenoid found in

plants of the Salvia genus.[1][2] For laboratory purposes, it is handled as a research-grade

chemical. The following guidelines are based on general best practices for the disposal of

research chemicals and should be adapted in strict accordance with your institution's

environmental health and safety (EHS) protocols and all applicable local, state, and federal

regulations. Always consult your institution's EHS department for specific guidance.

Immediate Safety and Handling Considerations
Before disposal, it is crucial to handle Salviol with appropriate personal protective equipment

(PPE). While specific hazard information for Salviol is not detailed in the provided search

results, general precautions for handling chemical compounds in a laboratory setting should be

followed. This includes wearing safety glasses, gloves, and a lab coat.

Quantitative Data Summary
As no specific Safety Data Sheet (SDS) for Salviol was identified, quantitative hazard data

(e.g., LD50, exposure limits) is not available. The following table summarizes key chemical

identifiers for Salviol.
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Property Value Source

Molecular Formula C₂₀H₃₀O₂ [2]

Molecular Weight 302.5 g/mol [2]

IUPAC Name

(3S,4aS,10aS)-1,1,4a-

trimethyl-7-propan-2-yl-

2,3,4,9,10,10a-

hexahydrophenanthrene-3,6-

diol

[2]

Synonyms
(+)-salviol, 6alpha-

hydroxyferruginol
[2]

Step-by-Step Disposal Protocol for Salviol Waste
The proper disposal route for Salviol will depend on its physical state (solid or in solution) and

the nature of any contaminants. The following are general experimental protocols for the

disposal of research-grade organic chemicals.

1. Solid Salviol Waste:

Step 1: Containerization. Place pure Salviol or materials heavily contaminated with Salviol
(e.g., weighing paper, gloves) into a designated hazardous waste container for solid organic

waste. This container should be made of a compatible material, such as amber glass or a

chemically resistant plastic.

Step 2: Labeling. Affix a hazardous waste tag to the container.[3] The label must include:

The words "Hazardous Waste"

The full chemical name: "Salviol"

An accurate accumulation start date

The specific hazard characteristics (e.g., "Organic Solid"). If the hazards are not fully

known, this should be indicated.
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Step 3: Storage. Store the sealed container in a designated satellite accumulation area until

it is collected by your institution's EHS personnel.

2. Salviol in Solution:

Step 1: Solvent Identification. Identify the solvent used to dissolve the Salviol. The disposal

procedure is primarily determined by the solvent.

Step 2: Containerization.

Organic Solvents: If Salviol is dissolved in a non-halogenated organic solvent, it should be

disposed of in a designated "Non-Halogenated Organic Waste" container. If it is in a

halogenated solvent, it must go into a "Halogenated Organic Waste" container. Never mix

these two types of solvent waste.[4] All organic solvents must be collected and disposed of

as hazardous waste; they must not be discharged down the drain.[3]

Aqueous Solutions: Disposal of aqueous solutions down the sanitary sewer is generally

not permitted for research chemicals unless explicitly approved by EHS. Small amounts of

neutralized aqueous solutions that do not contain heavy metals or other toxic

contaminants may sometimes be drain-disposed, but this must be verified with your

institution's policies.[3] It is best practice to collect aqueous solutions containing Salviol as

hazardous aqueous waste.

Step 3: Labeling. Label the liquid waste container with a hazardous waste tag, listing all

components, including Salviol and the solvent(s), with their estimated percentages.[3]

Step 4: Storage. Keep the container sealed and in a designated satellite accumulation area

for pickup.

3. Disposal of Empty Salviol Containers:

Empty containers that held Salviol must be triple-rinsed with a suitable solvent.[5] The

rinsate should be collected and disposed of as hazardous waste, following the procedure for

Salviol in solution. After triple-rinsing, the container may be disposed of in the regular trash

or glassware waste, depending on the material, but be sure to deface the label first.

Logical Workflow for Salviol Disposal
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The following diagram illustrates the decision-making process for the proper disposal of Salviol
waste in a laboratory setting.

Start: Salviol Waste Generated
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of Salviol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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